Cas no 117957-63-8 (2,4(1H,3H)-Pyrimidinedione,1-[(1S,3R)-3-(hydroxymethyl)cyclopentyl]-5-methyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-[(1S,3R)-3-(hydroxymethyl)cyclopentyl]-5-methyl-
• CAS No: 117957-63-8
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 179822
• PubChem ID: 451901
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-[(1S,3R)-3-(hydroxymethyl)cyclopentyl]-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-[(1S,3R)-3-(hydroxymethyl)cyclopentyl]-5-methyl-
• 1-[(1S,3R)-3-(hydroxymethyl)cyclopentyl]-5-methylpyrimidine-2,4-dione
• 117957-63-8
• 1-[(1S,3R)-3-(hydroxymethyl)cyclopentyl]-5-methyl-pyrimidine-2,4-dione
• DTXSID30151973
• CHEMBL286511
• Carbocyclic-3'-deoxythymidine
• 2,4(1H,3H)-Pyrimidinedione, 1-(3-(hydroxymethyl)cyclopentyl)-5-methyl-, (1S-cis)-
• 2,4(1H,3H)-Pyrimidinedione, 1-[3-(hydroxymethyl)cyclopentyl]-5-methyl-, (1S-cis)-
• NSC 615823
• 1-[2',3'-Dideoxy-3'-C-(hydroxymethyl)-.alpha.-D-erythropentofuranosyl]-thymine
• C-ddT
• NSC615823

• Inchi： 1S/C11H16N2O3/c1-7-5-13(11(16)12-10(7)15)9-3-2-8(4-9)6-14/h5,8-9,14H,2-4,6H2,1H3,(H,12,15,16)/t8-,9+/m1/s1
• InChI Key： RLYNPXSONXEUFO-BDAKNGLRSA-N
• SMILES： OC[C@@H]1CC[C@@H](C1)N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 224.116
• Monoisotopic Mass: 224.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.1
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.254
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.553